Cas no 1805245-33-3 (6-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile)

• Product Name: 6-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile
• CAS No: 1805245-33-3
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4864869
• Update Time: 2025-11-05

6-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c1-15-9-5(2-3-13)6(8(11)12)4-7(10)14-9/h4,8H,2H2,1H3
• InChI Key： BQXCWNMJAJLQHR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(CC#N)C(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile

Comprehensive Overview of 6-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1805245-33-3)

6-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1805245-33-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine family, characterized by a bromine substitution at the 6-position, a difluoromethyl group at the 4-position, and a methoxy group at the 2-position, along with an acetonitrile moiety at the 3-position. Its molecular formula is C₉H₇BrF₂N₂O, and it exhibits a molecular weight of 277.07 g/mol. The presence of both difluoromethyl and bromo groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in 6-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile due to its potential role in the development of novel kinase inhibitors and herbicides. The compound's ability to act as a building block for heterocyclic compounds aligns with the growing trend of fragment-based drug design (FBDD), a strategy widely adopted in modern medicinal chemistry. Additionally, its acetonitrile group offers versatility in further functionalization, making it a sought-after reagent in multi-step synthetic routes.

From an industrial perspective, CAS No. 1805245-33-3 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, chemists are exploring catalytic methods to incorporate this compound into eco-friendly processes. For instance, its use in palladium-catalyzed cross-coupling reactions has been highlighted in several studies, emphasizing the shift toward atom-efficient transformations. This aligns with the broader industry focus on ESG (Environmental, Social, and Governance) compliance, a topic frequently searched by professionals in the chemical sector.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are critical for its application in high-throughput screening (HTS) platforms. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure its purity and structural integrity. Given the rising interest in AI-driven drug discovery, computational tools are also being leveraged to predict the reactivity and binding affinity of derivatives derived from 6-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile. This intersection of experimental and in silico approaches reflects the evolving landscape of chemical research.

Another area of interest is the compound's potential role in addressing antimicrobial resistance (AMR), a global health crisis. Its structural motifs are being investigated for their ability to target resistant bacterial strains, a topic frequently queried in academic and pharmaceutical search engines. Furthermore, the agrochemical industry is exploring its derivatives as next-generation pesticides, with an emphasis on reducing environmental persistence while maintaining efficacy. These applications resonate with current consumer concerns about food safety and sustainable agriculture.

In summary, 6-Bromo-4-(difluoromethyl)-2-methoxypyridine-3-acetonitrile (CAS No. 1805245-33-3) represents a versatile and scientifically significant compound with broad applicability across multiple industries. Its relevance to cutting-edge research themes—such as green chemistry, AI-aided molecular design, and AMR mitigation—ensures its continued prominence in both academic and industrial settings. As synthetic methodologies advance and regulatory frameworks evolve, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.